4-Chloro-3-cyclopropoxypicolinamide

• Molecular Formula: C9H9ClN2O2
• Molecular Weight: 212.63 g/mol
• IUPAC Name: 4-chloro-3-cyclopropyloxypyridine-2-carboxamide
• InChI: InChI=1S/C9H9ClN2O2/c10-6-3-4-12-7(9(11)13)8(6)14-5-1-2-5/h3-5H,1-2H2,(H2,11,13)
• InChI Key: HWOQUSMWIXIOFI-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=CN=C2C(=O)N)Cl

Description

4-Chloro-3-cyclopropoxypicolinamide is a heterocyclic compound featuring a pyridine backbone substituted with a chlorine atom at the 4-position, a cyclopropoxy group at the 3-position, and an amide functional group. The chlorine atom likely contributes to electronic modulation of the pyridine ring, while the cyclopropoxy group introduces steric strain and lipophilicity, which may influence bioavailability and target binding. The amide moiety enhances hydrogen-bonding capacity, a critical feature in drug design .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Chloro-3-cyclopropoxypicolinamide typically involves the reaction of 4-chloropicolinic acid with cyclopropylamine. The reaction is carried out in the presence of a coupling agent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and a base like triethylamine. The reaction mixture is stirred at room temperature for several hours, followed by purification through recrystallization or chromatography to obtain the desired product .

Industrial Production Methods

Industrial production methods for 4-Chloro-3-cyclopropoxypicolinamide may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, optimization of reaction conditions, such as temperature, pressure, and solvent choice, can further improve the scalability of the synthesis .

Chemical Reactions Analysis

Types of Reactions

4-Chloro-3-cyclopropoxypicolinamide can undergo various chemical reactions, including:

Substitution Reactions: The chloro group can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction Reactions: The compound can be oxidized or reduced to form different derivatives, depending on the reagents and conditions used.

Coupling Reactions: It can participate in coupling reactions, such as Suzuki-Miyaura coupling, to form more complex molecules.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles like amines, thiols, and alcohols. Conditions typically involve the use of a base and a solvent like DMF (dimethylformamide) or DMSO (dimethyl sulfoxide).

Oxidation Reactions: Reagents such as potassium permanganate or chromium trioxide can be used under acidic or basic conditions.

Reduction Reactions: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly employed.

Coupling Reactions: Palladium catalysts and boronic acids are used in Suzuki-Miyaura coupling reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted picolinamides, while coupling reactions can produce biaryl derivatives .

Scientific Research Applications

4-Chloro-3-cyclopropoxypicolinamide has several scientific research applications, including:

Medicinal Chemistry: It is used as a building block for the synthesis of potential pharmaceutical agents, particularly those targeting specific enzymes or receptors.

Materials Science: The compound can be used in the development of novel materials with unique properties, such as polymers and coatings.

Biological Studies: It serves as a probe or ligand in biochemical assays to study enzyme activity and protein interactions.

Mechanism of Action

The mechanism of action of 4-Chloro-3-cyclopropoxypicolinamide involves its interaction with specific molecular targets, such as enzymes or receptors. The chloro and cyclopropoxy groups contribute to its binding affinity and specificity. The compound may inhibit or activate certain pathways, leading to the desired biological effects. Detailed studies on its mechanism of action are essential to understand its potential therapeutic applications .

Comparison with Similar Compounds

Structural and Functional Differences

The following compounds are selected for comparison based on their chloro-substituted heterocyclic cores:

3-Chloro-N-phenyl-phthalimide

• Core Structure : Phthalimide (benzene fused with an imide ring).
• Substituents : Chlorine at the 3-position, phenyl group attached to the imide nitrogen.
• Functional Groups : Imide (electron-withdrawing).
• Applications: Monomer for polyimide synthesis, requiring high purity for polymerization .

2-Chloro-6-methylpyrimidine-4-carboxylic acid

• Core Structure : Pyrimidine (six-membered ring with two nitrogen atoms).
• Substituents : Chlorine at the 2-position, methyl at the 6-position, and carboxylic acid at the 4-position.
• Functional Groups : Carboxylic acid (ionizable, enhances solubility).
• Applications : Industrial manufacturing and laboratory use .

6-Chloro-4-hydroxypyrimidine

• Core Structure : Pyrimidine.
• Substituents : Chlorine at the 6-position, hydroxyl at the 4-position.
• Functional Groups: Hydroxyl (hydrogen-bond donor).
• Applications : Restricted to laboratory and manufacturing contexts .

Comparative Data Table

Property	4-Chloro-3-cyclopropoxypicolinamide	3-Chloro-N-phenyl-phthalimide	2-Chloro-6-methylpyrimidine-4-carboxylic acid	6-Chloro-4-hydroxypyrimidine
Core Structure	Pyridine (1 nitrogen)	Phthalimide (fused benzene-imide)	Pyrimidine (2 nitrogens)	Pyrimidine
Substituents	4-Cl, 3-cyclopropoxy, amide	3-Cl, N-phenyl	2-Cl, 6-methyl, 4-COOH	6-Cl, 4-OH
Key Functional Groups	Amide	Imide	Carboxylic acid	Hydroxyl
Electron Effects	Cl (electron-withdrawing)	Cl + imide (strongly electron-withdrawing)	Cl + COOH (electron-withdrawing)	Cl (electron-withdrawing)
Steric Effects	Moderate (cyclopropoxy)	High (phenyl)	Low (methyl)	Low
Solubility	Moderate (amide)	Low (aromatic)	High (ionizable COOH)	Moderate (hydroxyl)
Applications	Hypothetical: Drug intermediate	Polymer synthesis	Manufacturing	Laboratory use

Research Findings

• The carboxylic acid in 2-Chloro-6-methylpyrimidine-4-carboxylic acid enhances water solubility, unlike the amide or hydroxyl groups in other analogs .

• Biological Interactions :

  • Amides (e.g., in 4-Chloro-3-cyclopropoxypicolinamide) facilitate hydrogen bonding with biological targets, a feature absent in imides or hydroxyl-substituted pyrimidines .
  • The hydroxyl group in 6-Chloro-4-hydroxypyrimidine may undergo metabolic conjugation, reducing its stability compared to the cyclopropoxy group .

• Electronic Effects :

  • Chlorine’s position on the pyridine/pyrimidine ring influences electron density. For example, 4-Cl in the target compound may deactivate the pyridine ring differently than 2-Cl in the pyrimidine analog .